1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine

• IUPAC Name: [1-(3,5-dimethoxyphenyl)cyclopropyl]methanamine
• InChI: InChI=1S/C12H17NO2/c1-14-10-5-9(6-11(7-10)15-2)12(8-13)3-4-12/h5-7H,3-4,8,13H2,1-2H3
• InChI Key: HYYVFWWHGKHNTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2(CC2)CN)OC
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine is a chemical compound with the molecular formula C12H17NO2 and a molecular weight of 207.27 g/mol This compound features a cyclopropane ring attached to a methanamine group, with two methoxy groups positioned at the 3 and 5 locations on the phenyl ring

Preparation Methods

The synthesis of 1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine can be achieved through several synthetic routesThe reaction conditions typically require the use of strong bases and specific catalysts to facilitate the formation of the cyclopropane ring . Industrial production methods may involve optimized reaction conditions to maximize yield and purity, often utilizing continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the methoxy groups can be replaced by other substituents under appropriate conditions.

Common reagents and conditions used in these reactions include strong acids or bases, specific catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis, enabling the construction of more complex molecules.

Biology: The compound is studied for its potential biological activity, including interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new pharmaceuticals.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific context of its application, whether in biological systems or chemical reactions .

Comparison with Similar Compounds

1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine can be compared with other similar compounds, such as:

1-(3,5-Dimethoxyphenyl)methanamine: This compound lacks the cyclopropane ring, which may result in different chemical and biological properties.

1-(3,5-Dimethoxyphenyl)cyclopropane:

The uniqueness of this compound lies in its combination of the cyclopropane ring and methanamine group, which imparts distinct chemical and biological characteristics.